Cas no 2098015-37-1 (1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)-N-methylmethanamine)

• Product Name: 1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)-N-methylmethanamine
• CAS No: 2098015-37-1
• MF: C₁₃H₁₇N₃S
• MW: 247.359181165695
• CID: 5724227
• PubChem ID: 121213650
• Update Time: 2025-10-20

1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2098015-37-1
• 1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)-N-methylmethanamine
• F2198-5255
• AKOS026724120
• 1-[1-(cyclopropylmethyl)-3-thiophen-3-ylpyrazol-4-yl]-N-methylmethanamine
• 1H-Pyrazole-4-methanamine, 1-(cyclopropylmethyl)-N-methyl-3-(3-thienyl)-

• Inchi： 1S/C13H17N3S/c1-14-6-12-8-16(7-10-2-3-10)15-13(12)11-4-5-17-9-11/h4-5,8-10,14H,2-3,6-7H2,1H3
• InChI Key： MLBUCJBYEBPKBU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CNC)=CN(CC2CC2)N=1

Computed Properties

• Exact Mass: 247.11431873g/mol
• Monoisotopic Mass: 247.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 371.2±37.0 °C(Predicted)
• pka: 9.28±0.10(Predicted)

Additional information on 1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)-N-methylmethanamine

1-(1-(Cyclopropylmethyl)-3-(Thiophen-3-yl)-1H-Pyrazol-4-yl)-N-Methylmethanamine: A Comprehensive Overview

1-(1-(Cyclopropylmethyl)-3-(Thiophen-3-yl)-1H-Pyrazol-4-yl)-N-Methylmethanamine is a complex organic compound with the CAS registry number 2098015-37-1. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring system. The structure of this molecule is characterized by the presence of a cyclopropylmethyl group, a thiophene ring, and an N-methylmethanamine moiety, which collectively contribute to its unique chemical properties and potential applications in various fields, including pharmaceuticals and agrochemicals.

The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms. In this compound, the pyrazole ring is substituted at positions 4 and 3 with a cyclopropylmethyl group and a thiophen-3-yl group, respectively. The cyclopropylmethyl group introduces strain into the molecule due to the inherent ring strain of the cyclopropane ring, which can enhance reactivity in certain chemical reactions. The thiophene ring, on the other hand, is an aromatic heterocycle containing sulfur, which can impart electronic properties that are beneficial in drug design.

The N-methylmethanamine moiety attached to the pyrazole ring adds another layer of complexity to this compound. This group consists of a methylamino group (-NMe) attached to a methylene (-CH2-) group, which can act as a hydrogen bond donor or acceptor depending on the environment. This functionality is often exploited in medicinal chemistry to improve bioavailability or to modulate pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The combination of the pyrazole ring with electron-donating and electron-withdrawing groups makes it an attractive candidate for modulating protein-protein interactions or inhibiting key enzymes involved in disease pathways. For instance, research has shown that analogs of this compound exhibit potent inhibitory activity against certain kinases, making them promising leads for anticancer drug development.

In terms of synthesis, this compound can be prepared through a variety of methods, including palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. The construction of the pyrazole ring typically involves condensation reactions between an aldehyde or ketone and an amine derivative. The introduction of the cyclopropylmethyl and thiophen-3-yl groups can be achieved through subsequent functionalization steps, ensuring high specificity and control over the final product's structure.

The physicochemical properties of this compound are also noteworthy. Its molecular weight is approximately 295 g/mol, and it has a logP value indicating moderate hydrophobicity, which is advantageous for permeability across biological membranes. The presence of multiple stereogenic centers in its structure could potentially lead to enantiomeric forms, which may exhibit different pharmacological profiles. Stereochemical considerations are therefore critical in its synthesis and application.

From an analytical standpoint, this compound can be characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure, purity, and conformational preferences. For instance, ¹H NMR spectroscopy can reveal information about the electronic environment around each proton, while MS can confirm the molecular formula and identify any impurities present.

In terms of applications beyond drug discovery, this compound could also find utility in materials science as a building block for advanced materials with tailored electronic properties. The presence of sulfur-containing groups like thiophene could make it suitable for applications in organic electronics or optoelectronics.

In conclusion, 1-(1-(Cyclopropylmethyl)-3-(Thiophen-3-yl)-1H-Pyrazol-4-yl)-N-Methylmethanamine (CAS No: 2098015-37-1) is a multifaceted compound with significant potential in various scientific domains. Its unique structure endows it with desirable chemical and biological properties that make it an intriguing target for further research and development.